Cas no 1807035-15-9 (3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine)

3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering versatile reactivity for synthetic applications. The presence of chloro, difluoromethyl, fluoro, and hydroxyl groups on the pyridine ring enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group contributes to metabolic stability, while the hydroxyl and halogen substituents allow for further functionalization via nucleophilic or electrophilic reactions. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and electronic effects. Its structural features make it a promising candidate for use in medicinal chemistry and material science research.

3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine structure

1807035-15-9 structure

Product Name:3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine

CAS No:1807035-15-9

MF:C₆H₃ClF₃NO

MW:197.542330980301

CID:4868837

Update Time:2025-06-11

3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine
- Inchi： 1S/C6H3ClF3NO/c7-4-2(5(9)10)1-3(8)11-6(4)12/h1,5H,(H,11,12)
- InChI Key： IPPKWKRGISOEGM-UHFFFAOYSA-N
- SMILES： ClC1C(NC(=CC=1C(F)F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 285
XLogP3: 1.5
Topological Polar Surface Area: 29.1

3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029050973-250mg	3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine	1807035-15-9	97%	250mg	$940.80	2022-03-31
Alichem	A029050973-500mg	3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine	1807035-15-9	97%	500mg	$1,678.90	2022-03-31
Alichem	A029050973-1g	3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine	1807035-15-9	97%	1g	$3,158.80	2022-03-31

3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine Related Literature

1. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

Additional information on 3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine

Comprehensive Overview of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1807035-15-9)

3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1807035-15-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by its chloro, difluoromethyl, and fluoro substituents, exhibits remarkable potential in the development of novel bioactive molecules. Researchers and industry professionals are increasingly exploring its applications, particularly in the context of drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

The molecular structure of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine features a pyridine core, a six-membered aromatic ring with nitrogen, which is further functionalized with halogen and hydroxyl groups. These modifications enhance its reactivity and interaction with biological targets, making it a valuable intermediate in synthetic chemistry. The presence of fluorine atoms is particularly noteworthy, as fluorine incorporation is a widely adopted strategy in modern medicinal chemistry to improve metabolic stability and bioavailability. This aligns with the growing demand for fluorinated compounds in the pharmaceutical industry, a topic frequently searched in academic and industrial databases.

In recent years, the compound has been studied for its potential role in enzyme inhibition and receptor modulation, two areas of high interest in the development of therapeutics for chronic diseases. Its hydroxypyridine moiety is known to participate in hydrogen bonding, a critical feature for binding to protein targets. This property has sparked discussions in online forums and research communities about its applicability in kinase inhibitors and antibacterial agents, addressing common search queries related to "new antibiotic scaffolds" or "kinase inhibitor design."

From an agrochemical perspective, 3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine is being investigated for its herbicidal and fungicidal activities. The difluoromethyl group is known to enhance the lipophilicity of molecules, facilitating their penetration into plant tissues. This is particularly relevant given the rising global focus on sustainable pest control and the reduction of environmental impact, topics frequently trending in agricultural science. Searches for "eco-friendly fungicides" or "next-generation herbicides" often highlight the need for compounds like this, which combine efficacy with reduced ecological footprint.

The synthesis of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine typically involves multi-step reactions, including halogenation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, reflecting the industry's shift toward greener and more efficient methodologies. These approaches resonate with the increasing popularity of search terms like "green synthesis methods" and "process optimization in organic chemistry," underscoring the compound's alignment with contemporary research priorities.

In summary, 3-Chloro-4-(difluoromethyl)-6-fluoro-2-hydroxypyridine (CAS No. 1807035-15-9) represents a versatile and promising compound with broad applications in life sciences. Its structural features and functional groups make it a subject of intense study in both pharmaceutical and agrochemical research, addressing key challenges in drug development and sustainable agriculture. As scientific inquiries and online searches continue to evolve, this compound remains at the forefront of innovation, offering solutions to some of the most pressing questions in modern chemistry.